(3-Phenylbenzo[c]isoxazol-5-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone

• IUPAC Name: (3-phenyl-2,1-benzoxazol-5-yl)-(3-pyridin-3-yloxyazetidin-1-yl)methanone
• InChI: InChI=1S/C22H17N3O3/c26-22(25-13-18(14-25)27-17-7-4-10-23-12-17)16-8-9-20-19(11-16)21(28-24-20)15-5-2-1-3-6-15/h1-12,18H,13-14H2
• InChI Key: VTUZCPATGQTIRW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC3=C(ON=C3C=C2)C4=CC=CC=C4)OC5=CN=CC=C5
• Molecular Formula: C22H17N3O3
• Molecular Weight: 371.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of (3-Phenylbenzo[c]isoxazol-5-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone is unique and complex. It contains an isoxazole ring fused to a pyridine ring, which is a five-membered ring with three carbon atoms, and an oxygen atom next to a nitrogen atom. More detailed structural analysis would require advanced techniques such as X-ray crystallography.

Scientific Research Applications

Anticonvulsant Agents

One study discusses the design and synthesis of novel compounds related to (3-Phenylbenzo[c]isoxazol-5-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone, which were evaluated for their anticonvulsant activities. The study found that specific derivatives showed potent anticonvulsant activity, suggesting a potential application in the treatment of seizure disorders (Malik & Khan, 2014).

Antimicrobial Activity

Another study synthesized a series of compounds structurally related to (3-Phenylbenzo[c]isoxazol-5-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone and evaluated their antimicrobial activity. Many of these compounds exhibited good antimicrobial activity, comparable to standard drugs like ciprofloxacin and fluconazole (Kumar et al., 2012).

Synthesis of Novel Compounds

Research on the synthesis of novel isoxazolopyridines, which include derivatives of (3-Phenylbenzo[c]isoxazol-5-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone, has been conducted. These studies focus on understanding the chemical properties and potential applications of these compounds in various scientific domains (Dyall et al., 1996).

Optical Properties

Research into the optical properties of related compounds has been conducted, demonstrating the potential application in the development of materials with unique optical characteristics (Volpi et al., 2017).

Synthesis of Benzisoxazole and Benzisothiazole Derivatives

A study exploring the synthesis of benzisoxazole and benzisothiazole derivatives, related to the chemical structure of interest, has been performed. This study may provide insights into the development of new compounds with potential applications in various fields of chemistry and medicine (Anand et al., 2015).